4(N-(5-ethyl-1-thia-3,4-diazol-2-yl)sulfophenylamino)-5-methoxy-1,2-benzoquinone
4(N-(5-ethyl-1-thia-3,4-diazol-2-yl)sulfophenylamino)-5-methoxy-1,2-benzoquinone
Brand Name:
Vulcanchem
CAS No.:
138833-52-0
VCID:
VC0235880
InChI:
InChI=1S/C17H16N4O5S2/c1-3-16-19-20-17(27-16)21-28(24,25)11-6-4-10(5-7-11)18-12-8-13(22)14(23)9-15(12)26-2/h4-9,18H,3H2,1-2H3,(H,20,21)
SMILES:
CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC3=CC(=O)C(=O)C=C3OC
Molecular Formula:
C17H16N4O5S2
Molecular Weight:
420.5 g/mol
4(N-(5-ethyl-1-thia-3,4-diazol-2-yl)sulfophenylamino)-5-methoxy-1,2-benzoquinone
CAS No.: 138833-52-0
Main Products
VCID: VC0235880
Molecular Formula: C17H16N4O5S2
Molecular Weight: 420.5 g/mol
| CAS No. | 138833-52-0 |
|---|---|
| Product Name | 4(N-(5-ethyl-1-thia-3,4-diazol-2-yl)sulfophenylamino)-5-methoxy-1,2-benzoquinone |
| Molecular Formula | C17H16N4O5S2 |
| Molecular Weight | 420.5 g/mol |
| IUPAC Name | N-(5-ethyl-1,3,4-thiadiazol-2-yl)-4-[(6-methoxy-3,4-dioxocyclohexa-1,5-dien-1-yl)amino]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H16N4O5S2/c1-3-16-19-20-17(27-16)21-28(24,25)11-6-4-10(5-7-11)18-12-8-13(22)14(23)9-15(12)26-2/h4-9,18H,3H2,1-2H3,(H,20,21) |
| Standard InChIKey | XFCWHKGIJSOFLE-UHFFFAOYSA-N |
| SMILES | CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC3=CC(=O)C(=O)C=C3OC |
| Canonical SMILES | CCC1=NN=C(S1)NS(=O)(=O)C2=CC=C(C=C2)NC3=CC(=O)C(=O)C=C3OC |
| Synonyms | 4(N-(5-ethyl-1-thia-3,4-diazol-2-yl)sulfophenylamino)-5-methoxy-1,2-benzoquinone 4-(4-N-sodium-N-(5-ethyl-1-thia-3,4-diazol-2-yl)sulfophenylamino)-5-methoxy-1,2-benzoquinone 4-ETDSMB N-(5-ethyl-1,3,4-thiadiazol-2-yl)-N-sulfanilamido-5-methoxy-1,2-benzoquinone |
| PubChem Compound | 132179 |
| Last Modified | Nov 11 2021 |
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